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Compound of Interest

Compound Name: Cloxacillin benzathine

Cat. No.: B047901 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed experimental

protocols for the use of Cloxacillin benzathine in the treatment of bovine mastitis, particularly

during the dry period. The information is intended to guide research and development of

effective mastitis control strategies.

Introduction

Bovine mastitis, an inflammation of the mammary gland, is a prevalent and costly disease in

the dairy industry. It is primarily caused by bacterial infections, with Staphylococcus aureus and

Streptococcus agalactiae being common Gram-positive pathogens. Cloxacillin benzathine, a

semi-synthetic penicillin, is a bactericidal antibiotic effective against these organisms. Its

mechanism of action involves the inhibition of cell wall mucopeptide biosynthesis during the

active multiplication of susceptible bacteria.[1] Due to its low solubility, Cloxacillin benzathine
provides an extended period of activity, making it suitable for dry cow therapy.[1]

Dry cow therapy aims to treat existing intramammary infections and prevent new infections

during the dry period and early postpartum. A single intramammary infusion of Cloxacillin
benzathine at drying off has been shown to be an effective treatment.[2]
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The efficacy of Cloxacillin benzathine in treating and preventing bovine mastitis has been

evaluated in numerous studies. The following tables summarize key quantitative data from this

research.

Table 1: Efficacy of Cloxacillin Benzathine in Dry Cow Therapy

Efficacy Parameter Treatment Group
Control Group (No
Treatment)

Study Reference

Elimination of

Infections (%)

Multiple Infusions

(75.5%)
75.5% 52.8% [2]

Single Infusion

(73.6%)
73.6% 52.8% [2]

New Infection Rate

(%)

Cloxacillin Benzathine

Infusion
4.6% 18.8% [3][4]

Infected Quarters per

Cow (Post-treatment)

Multiple Infusions 1.26 2.35 [2]

Single Infusion 1.6 2.35 [2]

Table 2: Interpretation of Somatic Cell Count (SCC) in Bovine Milk
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SCC (cells/mL) Interpretation Reference

< 100,000
Uninfected cow, no significant

production loss
[5]

> 200,000
High probability of infection in

at least one quarter
[5][6]

> 300,000
Likely infection with significant

pathogens
[5]

Experimental Protocols
Experimental Design for Efficacy Studies
This protocol outlines a randomized controlled trial to evaluate the efficacy of a single

intramammary infusion of Cloxacillin benzathine for the treatment and prevention of bovine

mastitis during the dry period.

1.1. Animal Selection and Group Allocation:

Select healthy dairy cows at the end of their lactation period.

Group cows based on factors such as parity, previous mastitis history, and pre-treatment

Somatic Cell Count (SCC).[2]

Randomly allocate cows to one of two groups:

Treatment Group: Receives intramammary infusion of Cloxacillin benzathine at drying

off.

Control Group: Receives no treatment.

1.2. Treatment Administration:

Dosage: Administer one syringe containing 500 mg of Cloxacillin benzathine into each

quarter of the udder.[2][3][4]

Procedure:
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After the final milking, thoroughly clean and dry the teats.

Disinfect the teat ends with a suitable antiseptic, such as 70% alcohol, using a separate

swab for each teat.[7]

Infuse the entire contents of the Cloxacillin benzathine syringe into the teat canal of each

quarter.[7]

Do not milk out after infusion.[1]

1.3. Sample Collection and Analysis:

Collect milk samples for bacteriological analysis and SCC at two time points:

At drying off (pre-treatment).

Post-calving (e.g., 4-10 days after calving).[3][4]

Follow the detailed protocol for aseptic milk sample collection outlined in Section 2.

1.4. Outcome Assessment:

Bacteriological Cure Rate: The percentage of quarters infected at drying off that are culture-

negative post-calving.

New Infection Rate: The percentage of uninfected quarters at drying off that become infected

post-calving.

Somatic Cell Count: Compare the SCC between treatment and control groups post-calving.

Clinical Mastitis Incidence: Record the occurrence of clinical mastitis in both groups during

the early lactation period. A clinical scoring system can be used to assess the severity of

mastitis.[8][9]

Protocol for Aseptic Milk Sample Collection
Accurate diagnosis of intramammary infections relies on the aseptic collection of milk samples

to prevent contamination.[10]
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2.1. Materials:

Sterile screw-cap tubes for sample collection.[11]

Disposable gloves.[12]

Clean towels.[12]

Effective germicidal teat pre-dip.[12]

70% alcohol or surgical spirit swabs.[12]

2.2. Procedure:

Wear clean disposable gloves.[12]

Wash and thoroughly dry the teats.[12]

Apply an effective teat pre-dip and allow for the appropriate contact time before wiping it off

completely.[12]

Discard the first few streams of milk from each quarter.[12]

Scrub the teat end with a 70% alcohol swab, starting with the teats furthest away. Allow the

alcohol to dry completely.[12]

Open the sterile sample tube, being careful not to touch the inner surface of the cap or the

tube opening.

Collect 3-5 mL of milk from each quarter into the labeled sample tube.[13]

Immediately close the tube tightly.

Refrigerate the samples and transport them to the laboratory for analysis. If there is a delay

of more than 24 hours, the samples should be frozen.[12]

Protocol for Bacteriological Analysis
3.1. Culture:
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Culture the milk samples on appropriate bacteriological media, such as blood agar, to isolate

mastitis pathogens.

Incubate the plates under suitable conditions for bacterial growth.

3.2. Identification:

Identify the bacterial isolates based on colony morphology, Gram staining, and biochemical

tests.

Common mastitis pathogens to identify include Staphylococcus aureus and Streptococcus

agalactiae.

3.3. Antimicrobial Susceptibility Testing:

Perform antimicrobial susceptibility testing on the isolated pathogens to determine their

sensitivity to Cloxacillin.

The Kirby-Bauer disk diffusion method can be used, with a 1 mcg oxacillin disk to assess

susceptibility to Cloxacillin.[1]
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Caption: Experimental workflow for evaluating Cloxacillin benzathine efficacy.
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Caption: Key signaling pathways in bovine mastitis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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